(2S,3R)-3-Methylazetidine-2-carboxylic acid;2,2,2-trifluoroacetic acid

• IUPAC Name: (2S,3R)-3-methylazetidine-2-carboxylic acid;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C5H9NO2.C2HF3O2/c1-3-2-6-4(3)5(7)8;3-2(4,5)1(6)7/h3-4,6H,2H2,1H3,(H,7,8);(H,6,7)/t3-,4+;/m1./s1
• InChI Key: WDHIXQMMFFLVSX-HJXLNUONSA-N
• Canonical SMILES: CC1CNC1C(=O)O.C(=O)(C(F)(F)F)O
• Isomeric SMILES: C[C@@H]1CN[C@@H]1C(=O)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C7H10F3NO4
• Molecular Weight: 229.15 g/mol

Description

(2S,3R)-3-Methylazetidine-2-carboxylic acid;2,2,2-trifluoroacetic acid is a chemical compound that has been extensively studied in the field of organic chemistry due to its unique properties. This compound is also known as Tfa-D-proline or Tfa-D-MePro, and it is a derivative of proline. The synthesis method of (2S,3R)-3-Methylazetidine-2-carboxylic acid;2,2,2-trifluoroacetic acid is complex, and it requires a high level of expertise to produce it.

Scientific Research Applications

Synthesis and Chemical Applications

• Multicomponent Coupling Reactions : Trifluoroacetic acid (TFA) has been utilized in a transition-metal-free, three-component coupling involving N-substituted aziridines, arynes, and water. This reaction produces N-aryl β-amino alcohol derivatives, which are significant in medicinal chemistry. Moreover, the use of azetidines in this reaction leads to the formation of N-aryl γ-amino alcohol derivatives, indicating its versatility (Roy, Baviskar, & Biju, 2015).

• Oxidizing Reagents : Esters of 2-iodoxybenzoic acid, including a bis(trifluoroacetate) derivative, have been developed as hypervalent iodine compounds. These compounds are valuable oxidizing reagents with potential applications in organic synthesis. Their ability to oxidize alcohols to carbonyl compounds in the presence of trifluoroacetic acid highlights their utility (Zhdankin et al., 2005).

Development of Novel Compounds

• Novel Amino Acids Synthesis : Research has focused on developing new cyclic fluorinated beta-amino acids, such as 3-fluoroazetidine-3-carboxylic acid, for potential use in medicinal chemistry. These compounds serve as building blocks for designing novel pharmaceuticals (Van Hende et al., 2009).

• Enantiopure Compounds : The synthesis of enantiopure (2R)-2-trifluoromethyl-2-carboxyazetidine and trifluoromethylhomoserines has been reported. These compounds were synthesized via a Strecker-type reaction on a chiral CF3-containing bicyclic oxazolidine intermediate, showing the potential for creating highly specific molecular structures (Lensen, Marais, & Brigaud, 2015).